Cas no 106635-80-7 (Tafenoquine)

Tafenoquine is an 8-aminoquinoline antimalarial compound developed for the prevention and treatment of Plasmodium vivax malaria. Its key advantage lies in its long half-life, enabling single-dose administration for radical cure, unlike traditional regimens requiring prolonged courses. Tafenoquine targets the dormant hypnozoite stage of P. vivax, effectively preventing relapse. It is also active against gametocytes, contributing to transmission reduction. The compound demonstrates improved compliance due to simplified dosing and is metabolized independently of CYP2D6, reducing variability in efficacy. However, it is contraindicated in glucose-6-phosphate dehydrogenase (G6PD)-deficient individuals due to hemolysis risk. Tafenoquine represents a significant advancement in malaria management, particularly in endemic regions.

Tafenoquine structure

Product Name:Tafenoquine

CAS No:106635-80-7

MF:C₂₄H₂₈F₃N₃O₃

MW:463.492636680603

MDL:MFCD00598712

CID:156063

PubChem ID:115358

Update Time:2025-05-28

Tafenoquine Chemical and Physical Properties

Names and Identifiers

- 1,4-Pentanediamine,N4-[2,6-dimethoxy-4-methyl-5-[3-(trifluoromethyl)phenoxy]-8-quinolinyl]-
- 4-N-[2,6-dimethoxy-4-methyl-5-[3-(trifluoromethyl)phenoxy]quinolin-8-yl]pentane-1,4-diamine
- Tafenoquine succinate
- (RS)-N(sup 3)-(2,6-Dimethoxy-4-methyl-5-(3-trifluoro-methylphenoxy)quinolin-8-yl)pentane-1,4-diamine
- 1,4-Pentanediamine, N4-(2,6-dimethoxy-4-methyl-5-(3-(trifluoromethyl)phenoxy)-8-quinolinyl)-
- 8-< (4-amino-1-methylbutyl)amino> -2,6-dimethoxy-4-methyl-5-< 3-(trifluoromethyl)phenoxy> quinoline
- N(4)-(2,6-Dimethoxy-4-methyl-5-((3-trifluoromethyl)phenoxy)-8-quinolinyl)-1,4-pentanediamine
- Tafenoquine (USAN)
- Tafenoquine
- 4-[5-[3-(Trifluoromethyl)phenoxy]-2,6-dimethoxy-4-methyl-8-quinolinylamino]-1-pentanamine
- N4-{2,6-Dimethoxy-4-methyl-5-[3-(trifluoromethyl)phenoxy]-8-quinolinyl}-1,4-pentanediamine
- N4-(2,6-diMethoxy-4-Methyl-5-(3-(trifluoroMethyl)phenoxy)quinolin-8-yl)pentane-1,4-diaMine
- 8-[(4-Amino-1-methylbutyl)amino]-2,6-dimethoxy-4-methyl-5-[3-(trifluoromethyl)phenoxy]quinoline
- 106635-80-7 (free base)
- D87160
- TAFENOQUINE (MART.)
- Tafenoquine [USAN:INN:BAN]
- TAFENOQUINE [USAN]
- DTXSID90869466
- CHEBI:141487
- (4-Amino-1-methylbutyl){2,6-dimethoxy-4-methyl-5-[3-(trifluoromethyl)phenoxy](8-quinolyl)}amine
- (R)-N3-(2,6-Dimethoxy-4-methyl-5-(3-trifluoromethyl)phenoxy)quinolin-8-yl)pentane-1,4-diamine
- 1,4-Pentanediamine, N4-[2,6-dimethoxy-4-methyl-5-[3-(trifluoromethyl)phenoxy]-8-quinolinyl]-
- EX-A3146
- SB-252263
- 262P8GS9L9
- 106635-80-7
- TAFENOQUINE [INN]
- TAFENOQUINE [MI]
- TAFENOQUINE [WHO-DD]
- WR 238,605
- SB16555
- FT-0775258
- Tafenoquine free base
- CHEBI:135752
- GTPL9722
- D10490
- EN300-19754461
- CHEMBL298470
- UNII-262P8GS9L9
- WR 238605
- CS-0042381
- Etaquine
- Q2387553
- N(4)-{2,6-dimethoxy-4-methyl-5-[3-(trifluoromethyl)phenoxy]quinolin-8-yl}pentane-1,4-diamine
- rac-N(4)-(2,6-dimethoxy-4-methyl-5-(3-(trifluoromethyl)phenoxy)quinolin-8-yl)pentane-1,4-diamine
- N4-{2,6-dimethoxy-4-methyl-5-[3-(trifluoromethyl)phenoxy]quinolin-8-yl}pentane-1,4-diamine
- TAFENOQUINE [MART.]
- DB06608
- P01BA07
- (+/-)-8-[(4-amino-1-methylbutyl)amino]-2,6-dimethoxy-4-methyl-5-(3-trifluoromethylphenoxy) quinoline
- SB-252263-AAB
- Arakoda
- N4-[2,6-dimethoxy-4-methyl-5-[3-(trifluoromethyl)phenoxy]-8-quinolyl]pentane-1,4-diamine
- AKOS030632170
- tafenoquina
- SCHEMBL347388
- tafenoquinum
- HY-111529
- WR238605
- BRD-A78965079-036-01-8
- 1,4-Pentanediamine, N4-[2,6-dimethoxy-4-methyl-5-[3-(trifluoromethyl)phenoxy]-8-quinolinyl]-; N4-[2,6-Dimethoxy-4-methyl-5-[3-(trifluoromethyl)phenoxy]-8-quinolinyl]-1,4-pentanediamine; SB 252263AAB; WR 238605;
- Tafenoquine?
- N4-[2,6-Dimethoxy-4-methyl-5-[3-(trifluoromethyl)phenoxy]-8-quinolinyl]-1,4-pentanediamine
- DB-188772
- MDL： MFCD00598712
- Inchi： 1S/C24H28F3N3O3/c1-14-11-20(32-4)30-22-18(29-15(2)7-6-10-28)13-19(31-3)23(21(14)22)33-17-9-5-8-16(12-17)24(25,26)27/h5,8-9,11-13,15,29H,6-7,10,28H2,1-4H3
- InChI Key： LBHLFPGPEGDCJG-UHFFFAOYSA-N
- SMILES： FC(C1=CC=CC(=C1)OC1=C(C=C(C2C1=C(C)C=C(N=2)OC)NC(C)CCCN)OC)(F)F

Computed Properties

Exact Mass: 463.20844
Monoisotopic Mass: 463.208
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 33
Rotatable Bond Count: 10
Complexity: 597
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 5.4
Topological Polar Surface Area: 78.6A^2

Experimental Properties

Density: 1.237
Boiling Point: 565.6°Cat760mmHg
Flash Point: 295.9°C
Refractive Index: 1.572
PSA: 78.63
LogP: 6.68410

Tafenoquine Security Information

Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Tafenoquine Pricemore >>

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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	T884701-5mg	Tafenoquine	106635-80-7	98%	5mg	￥2,462.40	2022-01-13
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	T884701-10mg	Tafenoquine	106635-80-7	98%	10mg	￥3,693.60	2022-01-13
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WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajce48870-50mg	Tafenoquine (WR 238605)	106635-80-7	98%	50mg	￥9807.00	2023-09-08
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Ambeed	A299706-5mg	N4-(2,6-Dimethoxy-4-methyl-5-(3-(trifluoromethyl)phenoxy)quinolin-8-yl)pentane-1,4-diamine	106635-80-7	97%	5mg	$87.0	2025-02-19
Ambeed	A299706-10mg	N4-(2,6-Dimethoxy-4-methyl-5-(3-(trifluoromethyl)phenoxy)quinolin-8-yl)pentane-1,4-diamine	106635-80-7	97%	10mg	$178.0	2023-09-08
TRC	T004765-5mg	Tafenoquine	106635-80-7		5mg	$ 150.00	2023-09-06
TRC	T004765-10mg	Tafenoquine	106635-80-7		10mg	$ 287.00	2023-09-06